Cas no 2138006-68-3 (3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane)

• Product Name: 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane
• CAS No: 2138006-68-3
• MF: C₈H₁₄ClIO₂
• MW: 304.553034305573
• CID: 5916229
• PubChem ID: 165477041
• Update Time: 2025-05-24

3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane
• 2138006-68-3
• EN300-1134140
• 3-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]oxolane

• Inchi： 1S/C8H14ClIO2/c1-8(5-9,6-10)12-7-2-3-11-4-7/h7H,2-6H2,1H3
• InChI Key： XPMYLATYESPOFJ-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OC1COCC1

Computed Properties

• Exact Mass: 303.97270g/mol
• Monoisotopic Mass: 303.97270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane

3-(1-Chloro-3-Iodo-2-Methylpropan-2-yl)Oxyoxolane: A Comprehensive Overview

3-(1-Chloro-3-Iodo-2-Methylpropan-2-yl)Oxyoxolane (CAS No. 2138006-68-3) is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and materials science. This compound, often referred to as oxyoxolane derivative, is characterized by its chlorinated, iodinated, and methyl-substituted propanol backbone, which contributes to its distinctive chemical properties.

The molecular structure of 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane is notable for its tertiary alcohol group and the presence of both chlorine and iodine atoms. These halogen substituents play a significant role in determining the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in various applications, particularly in the synthesis of advanced materials and as a precursor in organic transformations.

One of the most intriguing aspects of this compound is its ability to participate in nucleophilic substitution reactions due to the electron-withdrawing effects of the halogen atoms. This property makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. Researchers have also explored its use in catalytic processes, where its stability under harsh conditions has proven advantageous.

The synthesis of 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane typically involves a multi-step process that includes halogenation and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and improving yields. These developments have positioned this compound as a key player in modern organic synthesis.

In terms of applications, this compound has shown promise in the development of novel polymers and coatings. Its ability to form stable bonds under various conditions makes it ideal for use in high-performance materials. Additionally, its role as an intermediate in drug discovery has been explored, with researchers investigating its potential as a building block for bioactive compounds.

From an environmental perspective, understanding the degradation pathways of 3-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyoxolane is crucial for assessing its impact on ecosystems. Studies have indicated that it undergoes slow biodegradation under aerobic conditions, highlighting the need for responsible handling and disposal practices.

In conclusion, 3-(1-chloro-3-iodo-2-methylpropan-2-yloxy)oxyoxolane (CAS No. 213800668) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a subject of ongoing research interest. As our understanding of this compound continues to grow, so too does its relevance in shaping innovative solutions across the scientific landscape.